Cas no 1620108-73-7 (Potassium trifluoro(2-nitropyridin-4-yl)boranuide)

• Product Name: Potassium trifluoro(2-nitropyridin-4-yl)boranuide
• CAS No: 1620108-73-7
• MF: C₅H₃BF₃KN₂O₂
• MW: 229.994032144547
• CID: 5672877
• PubChem ID: 165995509
• Update Time: 2025-05-21

Potassium trifluoro(2-nitropyridin-4-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-26625249
• 1620108-73-7
• potassium trifluoro(2-nitropyridin-4-yl)boranuide
• Potassium trifluoro(2-nitropyridin-4-yl)boranuide

• Inchi： 1S/C5H3BF3N2O2.K/c7-6(8,9)4-1-2-10-5(3-4)11(12)13;/h1-3H;/q-1;+1
• InChI Key： DVVAVCWIMIPVEY-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CN=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 229.9876735g/mol
• Monoisotopic Mass: 229.9876735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7Ų

Additional information on Potassium trifluoro(2-nitropyridin-4-yl)boranuide

Research Briefing on Potassium Trifluoro(2-nitropyridin-4-yl)boranuide (CAS: 1620108-73-7)

Potassium trifluoro(2-nitropyridin-4-yl)boranuide (CAS: 1620108-73-7) is a boron-containing compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroborate and nitropyridine moieties, has shown promising potential in various applications, including medicinal chemistry, catalysis, and materials science. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and characterization of Potassium trifluoro(2-nitropyridin-4-yl)boranuide. The compound is typically synthesized via the reaction of 2-nitropyridine-4-boronic acid with potassium bifluoride, followed by purification steps to ensure high yield and purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structural integrity. The stability of the trifluoroborate group under physiological conditions makes this compound particularly attractive for biomedical applications.

In medicinal chemistry, Potassium trifluoro(2-nitropyridin-4-yl)boranuide has been investigated as a potential building block for the development of novel therapeutics. Its boron center can interact with biological targets, such as enzymes and receptors, offering opportunities for drug design. For instance, researchers have explored its use in the synthesis of boron-containing analogs of known drugs, aiming to enhance their pharmacokinetic properties. Preliminary in vitro studies have demonstrated moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for further optimization.

Beyond drug development, this compound has also been studied for its catalytic properties. The trifluoroborate moiety can act as a Lewis acid catalyst in organic transformations, facilitating reactions such as cross-coupling and hydroboration. Recent reports indicate that Potassium trifluoro(2-nitropyridin-4-yl)boranuide can serve as a versatile catalyst in the synthesis of complex organic molecules, with advantages including mild reaction conditions and high selectivity.

In materials science, the compound's unique electronic properties have sparked interest in its potential applications. The nitropyridine group contributes to its electron-withdrawing characteristics, which can be leveraged in the design of organic electronic materials. Researchers have begun exploring its incorporation into conjugated polymers and small-molecule semiconductors, with preliminary results indicating improved charge transport properties.

Despite these promising findings, challenges remain in the widespread adoption of Potassium trifluoro(2-nitropyridin-4-yl)boranuide. Issues such as scalability of synthesis, stability under varying conditions, and biocompatibility need to be addressed in future studies. Additionally, more in-depth mechanistic studies are required to fully understand its interactions with biological systems and its potential toxicity profile.

In conclusion, Potassium trifluoro(2-nitropyridin-4-yl)boranuide (CAS: 1620108-73-7) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and functional groups offer multiple avenues for exploration, from drug development to catalysis and materials science. Continued research efforts will be essential to unlock its full potential and translate laboratory findings into practical applications.